trans-1-(Benzyloxycarbonyl)-5-methylpiperidine-3-carboxylic acid
Overview
Description
Trans-1-(Benzyloxycarbonyl)-5-methylpiperidine-3-carboxylic acid, also known as trans-1-Bz-5-Me-Piperidine-3-carboxylic acid, is an organic compound used in various scientific research applications. It is an important intermediate for the synthesis of various compounds, such as piperidine-3-carboxylic acid derivatives and organic amines. It is also used as a starting material for the synthesis of piperidine-3-carboxamides, which are important intermediates in the synthesis of various drugs.
Scientific Research Applications
Medicinal Chemistry Drug Synthesis
“Trans-1-(Benzyloxycarbonyl)-5-methylpiperidine-3-carboxylic acid” is likely used as a building block in the synthesis of various drugs due to its piperidine structure, which is a common motif in medicinal compounds. Piperidine derivatives are known for their versatility in drug construction .
Pharmaceutical Development Antimicrobial Agents
Compounds with structures similar to “trans-1-(Benzyloxycarbonyl)-5-methylpiperidine-3-carboxylic acid” have been studied for their antimicrobial properties, suggesting potential use in developing new antimicrobial agents .
Biological Research Plant Hormone Analogues
Indole derivatives, which share structural similarities with piperidine compounds, are significant in plant biology as hormone analogues. This suggests possible research applications in studying plant growth and development .
Materials Science Organic Synthesis
5. Analytical Chemistry: Schiff Base Metal Complexes While not directly related, Schiff base metal complexes derived from similar compounds are used in analytical chemistry applications, indicating potential use in developing analytical reagents or probes .
Cancer Research Antitumor Activities
Piperidine derivatives have been explored for their antitumor activities, suggesting that “trans-1-(Benzyloxycarbonyl)-5-methylpiperidine-3-carboxylic acid” could be used in cancer research to develop new anticancer drugs .
properties
IUPAC Name |
(3S,5S)-5-methyl-1-phenylmethoxycarbonylpiperidine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19NO4/c1-11-7-13(14(17)18)9-16(8-11)15(19)20-10-12-5-3-2-4-6-12/h2-6,11,13H,7-10H2,1H3,(H,17,18)/t11-,13-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SOYXQVSBDHHRLV-AAEUAGOBSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(CN(C1)C(=O)OCC2=CC=CC=C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]1C[C@@H](CN(C1)C(=O)OCC2=CC=CC=C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
trans-1-(Benzyloxycarbonyl)-5-methylpiperidine-3-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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